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Compound of Interest

Compound Name: Diethyl 2-(2-cyanoethyl)malonate

Cat. No.: B094137

An In-depth Technical Guide on Diethyl 2-(2-cyanoethyl)malonate

This document provides core technical data on Diethyl 2-(2-cyanoethyl)malonate, a
compound relevant to professionals in research, science, and drug development. The
information is presented to facilitate easy access and comparison.

Physicochemical Properties

The fundamental molecular characteristics of Diethyl 2-(2-cyanoethyl)malonate are
summarized below. This data is essential for experimental design, stoichiometric calculations,
and analytical interpretations.

Property Value Citations
Molecular Formula C10H15NO4 [1112][3]
Molecular Weight 213.23 g/mol [11[3114]
CAS Number 17216-62-5 [1]12114]
Linear Formula NCCH2CH2CH(CO2C2Hs)2

Density 1.078 g/mL at 25 °C (lit.) [31[41[5]
Boiling Point 115-118 °C at 2 mm Hg (lit.) [4115]
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Structural Composition

The elemental composition of a molecule is a critical determinant of its chemical properties and
reactivity. The following diagram illustrates the logical relationship and count of each element
within the molecular formula of Diethyl 2-(2-cyanoethyl)malonate.
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Caption: Elemental composition of Diethyl 2-(2-cyanoethyl)malonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Diethyl 2-(2-cyanoethyl)malonate molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094137#diethyl-2-2-cyanoethyl-malonate-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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